Cas no 101077-06-9 (Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester)

Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester structure
101077-06-9 structure
Product name:Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester
CAS No:101077-06-9
MF:C19H25NO3
MW:315.406705617905
CID:150579
PubChem ID:58168

Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester
    • 1-azabicyclo[2.2.2]octan-3-yl 2-cyclopropyl-2-hydroxy-3-phenylpropanoate
    • 1-Azabicyclo[2.2.2]oct-3-yl 2-cyclopropyl-2-hydroxy-3-phenylpropanoate
    • 3-Quinuclidyl benzylcyclopropylglycolate
    • AC1L1OF2
    • AC1Q622H
    • LS-58784
    • NCI60_022678
    • NSC665691
    • NSC-665691
    • 101077-06-9
    • DTXSID20905927
    • alpha-Benzylcyclopropaneglycolic acid 3-quinuclidinyl ester
    • CHEMBL1995783
    • quinuclidin-3-yl 2-cyclopropyl-2-hydroxy-3-phenyl-propanoate
    • CYCLOPROPANEGLYCOLIC ACID, alpha-BENZYL-, 3-QUINUCLIDINYL ESTER
    • Inchi: InChI=1S/C19H25NO3/c21-18(23-17-13-20-10-8-15(17)9-11-20)19(22,16-6-7-16)12-14-4-2-1-3-5-14/h1-5,15-17,22H,6-13H2
    • InChI Key: CFCSBBISFREYTC-UHFFFAOYSA-N
    • SMILES: O=C(C(C1CC1)(O)CC1=CC=CC=C1)OC1CN2CCC1CC2

Computed Properties

  • Exact Mass: 315.18355
  • Monoisotopic Mass: 315.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.23
  • Boiling Point: 456.3°Cat760mmHg
  • Flash Point: 229.8°C
  • Refractive Index: 1.604
  • PSA: 49.77
  • LogP: 1.94550

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